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Compound of Interest

2-Methyl-5-propoxyphenylboronic
Compound Name:

acid
CAS No.: 1451391-64-2
Cat. No.: B3241095

Get Quote

Executive Summary & Substance Profile[1][2][3]

2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) is a functionalized arylboronic
acid commonly employed as a nucleophilic building block in palladium-catalyzed cross-coupling
reactions (Suzuki-Miyaura). Its structural motif—combining an electron-donating propoxy group
with a sterically significant ortho-methyl group—presents specific stability challenges distinct
from simple phenylboronic acid.

This guide moves beyond basic Safety Data Sheet (SDS) parameters to address the
physicochemical behaviors that affect experimental reproducibility: specifically, the equilibrium
between the free acid and its boroxine anhydride, and the susceptibility to protodeboronation.

Physicochemical Data Table
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Property Specification / Value Operational Implication

Unique identifier for inventory

CAS Number 1451391-64-2 _
tracking.
MW: 194.04 g/mol .[1] Use this
Molecular Formula C10H15BOs3 for stoichiometry, not the
boroxine weight.
) ) ) ] Hygroscopic; tends to clump if
Physical State White to off-white solid

stored improperly.

) Pre-dissolve in organic solvent
- Soluble in MeOH, DMSO, )
Solubility DME. DCM before adding to aqueous
’ reaction mixtures.

Retards protodeboronation

Storage Temp 2-8°C o

and oxidation.

Can be weighed in air, but
Air Sensitivity Air-stable (Short-term) long-term storage requires

inert gas.

Stability & Storage: The Boroxine Equilibrium

A critical, often overlooked aspect of handling boronic acids is their tendency to dehydrate into
cyclic trimers called boroxines. This is not a decomposition pathway but a reversible equilibrium
driven by thermal energy and vacuum pressure.

Mechanism of Variance

If a researcher assumes the material is 100% monomeric boronic acid (B(OH)2), but the
sample has partially dehydrated to the boroxine (B3Os3), the effective molarity of boron in the
reaction will be higher than calculated. This leads to stoichiometry errors, potentially causing
side reactions (e.g., homocoupling).

Visualization: The Dehydration Cycle

The following diagram illustrates the reversible transformation and the environmental triggers.
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Figure 1: The reversible dehydration of arylboronic acids. Storage under high vacuum
promotes boroxine formation, while aqueous conditions revert it to the acid.

Strategic Storage Protocol

o Temperature: Store at 2—8°C. Cold storage slows the kinetics of oxidation (to the phenol) and
protodeboronation.

o Atmosphere: Backfill containers with Argon or Nitrogen after use. While not strictly
pyrophoric, the propoxy ether linkage can degrade under prolonged exposure to atmospheric
oxygen and light.

o Container: Use amber glass vials with PTFE-lined caps. Avoid Parafilm alone; use electrical
tape or shrink bands for long-term sealing to prevent moisture ingress (which causes
clumping) or egress (which shifts the boroxine equilibrium).

Operational Safety & PPE

While classified as an irritant (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3), the specific hazards of the
ortho-methyl and meta-propoxy substituents require vigilance regarding potential sensitization.

o Respiratory Protection: Handling of the dry powder should strictly occur within a fume hood.
If weighing outside a hood is unavoidable, a P95/P100 particulate respirator is mandatory to
prevent inhalation of fine dust.

o Ocular Protection: Chemical splash goggles are required. Standard safety glasses offer
insufficient protection against airborne particulates that can dissolve in tear fluid, creating a
localized acidic environment (boric acid).
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e Glove Selection: Nitrile gloves (0.11 mm minimum thickness) provide adequate protection for

incidental contact.

Experimental Protocol: Self-Validating Suzuki
Coupling

This protocol is designed for 2-Methyl-5-propoxyphenylboronic acid. The electron-rich
nature of the propoxy group activates the ring, facilitating transmetalation, but the ortho-methyl

group introduces steric hindrance. The conditions below use a high-activity catalyst system to
overcome this steric barrier while minimizing deboronation.

The "Self-Validating" Concept

A self-validating protocol includes checkpoints (Stop/Go criteria) embedded in the workflow to

prevent wasted precursors.

Workflow Diagram
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Figure 2: Step-wise workflow with embedded validation checkpoints to ensure reaction integrity.

Detailed Methodology

1. Stoichiometry & Weighing (The 1.05x Rule)
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Target: 1.0 equiv Aryl Halide.
Boronic Acid: Use 1.2 to 1.5 equivalents.

o Reasoning: The ortho-methyl group slows transmetalation, increasing the residence time
of the free boronic acid in the basic media. This increases the risk of protodeboronation
(loss of B(OH)2 replaced by H). Excess reagent compensates for this sacrificial loss.

Base: Potassium Carbonate (K2COs3), 3.0 equiv.
. Solvent System
Mixture: 1,4-Dioxane / Water (4:1 ratio).

Validation Checkpoint 1 (Degassing): Sparge the solvent mixture with Nitrogen for 15
minutes before adding the catalyst. Oxygen is the primary enemy of Pd(0) species and
promotes homocoupling of the boronic acid.

. Catalyst Addition
Catalyst: Pd(dppf)Cl2-DCM (3-5 mol%).

o Why: The bidentate dppf ligand has a large bite angle, which facilitates the reductive
elimination step, crucial for sterically hindered substrates like ortho-substituted boronic
acids.

. Reaction Monitoring (Validation Checkpoint 2)
Heat to 80-90°C.
Check at 1 Hour: Perform TLC or LCMS.
o Success Indicator: Disappearance of the aryl halide.

o Failure Mode: If aryl halide remains but boronic acid is gone, protodeboronation has
occurred. Corrective Action: Add another 0.5 equiv of boronic acid and lower temp to
70°C.
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5. Workup & Scavenging
 After cooling, dilute with EtOAc and wash with water.

o Safety Note: The aqueous layer contains boric acid residues. Treat as chemical waste.

Waste Management & Decontamination

Boronic acids can be persistent.[2] For spill cleanup or glassware cleaning, simple water
washing is often insufficient due to the lipophilic propoxy group.

Oxidative Quench Protocol (For Spills/Cleaning):

Reagent: 3% Aqueous Hydrogen Peroxide (H202) mixed with saturated Sodium Bicarbonate
(NaHCO:s).

e Action: Apply to the contaminated surface or glassware.

e Mechanism: The basic peroxide oxidizes the C-B bond, converting the boronic acid into the
corresponding phenol (2-methyl-5-propoxyphenol) and boric acid.

o Disposal: The resulting phenol is an organic waste; the boric acid is aqueous waste. This
eliminates the reactive organoboron species.

References

e Sigma-Aldrich.2-Methyl-5-propoxyphenylboronic acid Product Page. Retrieved from
(Note: Search CAS 1451391-64-2 for specific CoA).[1]

e Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives. Wiley-
VCH.

e Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki—
Miyaura Coupling. Chemical Society Reviews. (Source regarding protodeboronation
mechanisms).

e PubChem.Compound Summary for CAS 1451391-64-2. National Library of Medicine.
Retrieved from .

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://labchem-wako.fujifilm.com/sds/W01W0232-9321JGHEEN.pdf
https://www.benchchem.com/product/b3241095/docs?utm_src=pdf-body#technical-guide-2-methyl-5-propoxyphenylboronic-acid-safety-handling
https://www.sigmaaldrich.com/JP/ja/product/aablocksinc/aabh97d3f4a5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3241095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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